5-Benzyl-2-chloro-4,6-dimethylpyrimidine

• CAS: 1269151-94-1
• Molecular Formula: C13H13ClN2
• Molecular Weight: 232.71 g/mol
• SMILES: CC1=C(C(=NC(=N1)Cl)C)CC2=CC=CC=C2
• InChI: InChI=1S/C13H13ClN2/c1-9-12(10(2)16-13(14)15-9)8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3
• InChIKey: PVUZFRQRBVFCLZ-UHFFFAOYSA-N

5-Benzyl-2-chloro-4,6-dimethylpyrimidine is a trisubstituted pyrimidine derivative (C₁₃H₁₃ClN₂, MW 232.71 g/mol) bearing a reactive chlorine at the C2 position, methyl groups at C4 and C6, and a benzyl moiety at C5. The compound is supplied as a crystalline solid with a melting point of 42–44 °C and a calculated logP of 3.404.

5-Benzyl-2-chloro-4,6-dimethylpyrimidine (CAS 1269151-94-1) – Core Identity & Procurement Baseline

5-Benzyl-2-chloro-4,6-dimethylpyrimidine is a trisubstituted pyrimidine derivative (C₁₃H₁₃ClN₂, MW 232.71 g/mol) bearing a reactive chlorine at the C2 position, methyl groups at C4 and C6, and a benzyl moiety at C5 . The compound is supplied as a crystalline solid with a melting point of 42–44 °C and a calculated logP of 3.404 [1]. It is catalogued under multiple identifiers including MDL MFCD18380781 and Enamine product code EN300-90145, and is available from commercial vendors at purities of 95–98% [1].

• [1] ChemBase. 5-Benzyl-2-chloro-4,6-dimethylpyrimidine – Substance ID 282594. Physicochemical Data. View Source

Why 5-Benzyl-2-chloro-4,6-dimethylpyrimidine Cannot Be Replaced by Generic Pyrimidine Analogs

Compounds within the pyrimidine class are not interchangeable. The presence of the 5-benzyl substituent on 5-benzyl-2-chloro-4,6-dimethylpyrimidine substantially alters physicochemical properties relative to the unsubstituted parent 2-chloro-4,6-dimethylpyrimidine, including a >40 °C elevation in melting point and an approximately 45-fold increase in lipophilicity (ΔlogP ≈ 1.66) [1][2]. The C2 chlorine serves as a reactive handle for nucleophilic aromatic substitution (SNAr), while the C5 benzyl group provides both steric bulk and potential π-stacking interactions that are absent in simpler chloropyrimidines [3]. These differences dictate distinct reactivity profiles, solubility characteristics, and biological target engagement; substitution with a non-benzylated or differently substituted analog will therefore lead to divergent synthetic outcomes and pharmacological behavior.

• [1] ChemBase. 5-Benzyl-2-chloro-4,6-dimethylpyrimidine – Substance ID 282594. Melting point: 42–44 °C; logP: 3.404. View Source
• [2] Kepu China (科普中国). 2-Chloro-4,6-dimethylpyrimidine – CAS 4472-44-0. LogP: 1.7468; Melting point: 34–36 °C. View Source
• [3] Campestre, C., Keglevich, G., Kóti, J., Scotti, L., Gasbarri, C., Angelini, G. Microwave-assisted simple synthesis of 2-anilinopyrimidines by the reaction of 2-chloro-4,6-dimethylpyrimidine with aniline derivatives. RSC Adv., 2020, 10, 12249–12254. View Source

5-Benzyl-2-chloro-4,6-dimethylpyrimidine – Comparator-Based Quantitative Differentiation Evidence

Melting Point Elevation vs. 2-Chloro-4,6-dimethylpyrimidine – A Practical Indicator of Crystallinity and Handling

5-Benzyl-2-chloro-4,6-dimethylpyrimidine exhibits a melting point of 42–44 °C [1], which is markedly higher than the 34–39 °C (literature range: 34–36 °C to 35–39 °C) reported for the des-benzyl analog 2-chloro-4,6-dimethylpyrimidine (CAS 4472-44-0) [2]. The elevation of approximately 6–8 °C is consistent with increased molecular weight and enhanced van der Waals interactions conferred by the benzyl substituent.

Evidence Dimension	Melting point (capillary method)
Target Compound Data	42–44 °C
Comparator Or Baseline	2-Chloro-4,6-dimethylpyrimidine: 34–39 °C (multiple vendor specifications)
Quantified Difference	Δ ≈ +6 to +8 °C
Conditions	Experimental melting point determination; ChemBase and vendor datasheets

Why This Matters

Higher melting point indicates lower risk of liquefaction during ambient-temperature storage and shipping, reducing handling complexity and potential degradation for procurement planning.

• [1] ChemBase. 5-Benzyl-2-chloro-4,6-dimethylpyrimidine – Substance ID 282594. Melting point: 42–44 °C. View Source
• [2] Kepu China (科普中国). 2-Chloro-4,6-dimethylpyrimidine – CAS 4472-44-0. Melting point: 34–36 °C. View Source

Lipophilicity (logP) Differentiation vs. 2-Chloro-4,6-dimethylpyrimidine – Impact on Partitioning and Biological Availability

The calculated partition coefficient (logP) of 5-benzyl-2-chloro-4,6-dimethylpyrimidine is 3.404 [1], versus 1.7468 for 2-chloro-4,6-dimethylpyrimidine [2]. This difference of ΔlogP ≈ 1.66 corresponds to an approximately 45-fold greater partitioning into organic (lipophilic) phases. The benzyl substituent is the primary driver of this increase and places the target compound within the optimal lipophilicity range (logP 1–4) associated with favorable membrane permeability in drug discovery contexts [3].

Evidence Dimension	Calculated octanol–water partition coefficient (logP)
Target Compound Data	logP = 3.404
Comparator Or Baseline	2-Chloro-4,6-dimethylpyrimidine: logP = 1.7468
Quantified Difference	ΔlogP = +1.658 (~45× higher partitioning)
Conditions	In silico calculation (fragment-based method); ChemBase database

Why This Matters

The 45-fold difference in predicted lipophilicity directly affects solubility, membrane permeability, and protein-binding behavior, making the target compound a more suitable scaffold for cellular assays and lead optimization programs requiring enhanced lipophilic character.

• [1] ChemBase. 5-Benzyl-2-chloro-4,6-dimethylpyrimidine – Substance ID 282594. logP: 3.404. View Source
• [2] Kepu China (科普中国). 2-Chloro-4,6-dimethylpyrimidine – CAS 4472-44-0. LogP: 1.7468. View Source
• [3] Lipinski, C. A., Lombardo, F., Dominy, B. W., Feeney, P. J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev., 2001, 46, 3–26. View Source

C2-Chloro Reactivity: Established Synthetic Versatility via Nucleophilic Aromatic Substitution (SNAr)

The chlorine atom at the C2 position of the pyrimidine ring is activated toward nucleophilic aromatic substitution (SNAr) due to the electron-withdrawing effect of the ring nitrogens. This reactivity has been systematically exploited in 2-chloro-4,6-dimethylpyrimidine scaffolds to synthesize 2-anilinopyrimidines, which are evaluated as kinase inhibitors with antiproliferative activity [1]. The 5-benzyl group in the target compound provides an additional diversification point without compromising the C2–Cl reactivity, enabling sequential functionalization strategies (e.g., SNAr at C2 followed by electrophilic aromatic substitution or cross-coupling at the benzyl ring). Under microwave irradiation, reactions of analogous 2-chloropyrimidines with anilines proceed with improved yields compared to conventional heating [1].

Evidence Dimension	Synthetic reactivity (C2–Cl toward SNAr with anilines under microwave conditions)
Target Compound Data	Reactive C2–Cl handle present; 5-benzyl group available for orthogonal functionalization
Comparator Or Baseline	2-Chloro-4,6-dimethylpyrimidine: validated SNAr substrate; microwave irradiation improves reaction efficiency vs. conventional heating (class-level evidence)
Quantified Difference	Not directly quantifiable for the target compound; class-level evidence supports efficient SNAr reactivity
Conditions	Microwave irradiation, aniline nucleophiles, solvent-free or polar aprotic conditions (RSC Adv., 2020)

Why This Matters

The validated SNAr reactivity at C2, combined with an orthogonal benzyl handle at C5, makes this compound a strategically advantageous building block for constructing diverse 2,5-disubstituted pyrimidine libraries for medicinal chemistry programs.

• [1] Campestre, C., Keglevich, G., Kóti, J., Scotti, L., Gasbarri, C., Angelini, G. Microwave-assisted simple synthesis of 2-anilinopyrimidines by the reaction of 2-chloro-4,6-dimethylpyrimidine with aniline derivatives. RSC Adv., 2020, 10, 12249–12254. View Source

Commercially Available Purity Grades: 98% vs. 95% – Impact on Reproducibility in Synthesis

5-Benzyl-2-chloro-4,6-dimethylpyrimidine is commercially available at two primary purity specifications: 98% (Leyan, product 1334475) and 95% (Enamine, product EN300-90145) [1]. For synthetic applications where the compound serves as a key intermediate, the 3% purity differential can result in a meaningful difference in byproduct profiles and yield reproducibility, particularly in stoichiometry-sensitive reactions such as SNAr or metal-catalyzed cross-couplings. Researchers requiring higher batch-to-batch consistency for SAR studies or scale-up may preferentially source the 98% grade.

Evidence Dimension	Commercial purity (HPLC/GC area%)
Target Compound Data	98% (Leyan, batch-dependent)
Comparator Or Baseline	95% (Enamine, product EN300-90145)
Quantified Difference	Δ = +3 percentage points
Conditions	Vendor Certificate of Analysis (CoA); HPLC/GC purity determination

Why This Matters

For procurement decisions, the availability of a 98% purity grade enables more accurate stoichiometric calculations and reduces the burden of pre-reaction purification, directly improving synthetic workflow efficiency.

• [1] ChemBase / Enamine LLC. 5-Benzyl-2-chloro-4,6-dimethylpyrimidine, Product EN300-90145, Purity 95%. View Source

5-Benzyl-2-chloro-4,6-dimethylpyrimidine – Evidence-Backed Application Scenarios for Research Procurement

Synthesis of 2-Anilinopyrimidine Kinase Inhibitor Libraries

The C2-chloro substituent enables direct SNAr coupling with substituted anilines to generate 2-anilinopyrimidine derivatives, a scaffold validated as kinase inhibitors with antiproliferative activity against cancer cell lines [1]. The 5-benzyl group provides increased lipophilicity (logP 3.404) that may enhance cellular permeability of the resulting analogs, while also serving as a site for further derivatization through electrophilic substitution or hydrogenolysis. This compound is therefore strategically suited as a starting material for focused kinase inhibitor library synthesis [1].

Physicochemical Probe Development for Structure-Activity Relationship (SAR) Studies

The substantial lipophilicity difference (logP 3.404 vs. 1.75 for the des-benzyl analog) makes this compound a valuable tool for systematically probing the role of lipophilic bulk at the 5-position in pyrimidine-based bioactive molecules [2][3]. In medicinal chemistry campaigns, the compound can serve as a key intermediate to evaluate whether increased logP correlates with improved target binding, cellular potency, or ADME properties relative to less lipophilic analogs [3].

Orthogonal Diversification Platform for Heterocyclic Chemistry

With three distinct functionalization sites—C2–Cl (SNAr), C5–benzyl (electrophilic aromatic substitution, hydrogenolysis, or cross-coupling), and C4/C6–methyl (potential for oxidation or halogenation)—this compound offers an orthogonal diversification platform. The reactivity hierarchy (C2–Cl > C5–benzyl > C4/C6–methyl) allows for sequential, chemo-selective transformations without protecting group manipulation, making it an efficient building block for generating structurally diverse pyrimidine libraries in both academic and industrial settings [1].

Procurement for High-Purity Intermediate Requirements in Scale-Up Chemistry

The availability of 98% purity grade (Leyan) provides a quantifiable quality advantage over the 95% grade (Enamine) for researchers conducting stoichiometry-sensitive reactions [4]. The higher melting point (42–44 °C) relative to simpler chloropyrimidines also facilitates purification by recrystallization if needed, and indicates favorable solid-state stability during storage and shipping [2]. Procurement teams prioritizing reproducibility and minimal pre-reaction purification should specify the 98% grade.

• [1] Campestre, C., Keglevich, G., Kóti, J., Scotti, L., Gasbarri, C., Angelini, G. Microwave-assisted simple synthesis of 2-anilinopyrimidines by the reaction of 2-chloro-4,6-dimethylpyrimidine with aniline derivatives. RSC Adv., 2020, 10, 12249–12254. View Source
• [2] ChemBase. 5-Benzyl-2-chloro-4,6-dimethylpyrimidine – Substance ID 282594. logP: 3.404; Melting point: 42–44 °C. View Source
• [3] Kepu China (科普中国). 2-Chloro-4,6-dimethylpyrimidine – CAS 4472-44-0. LogP: 1.7468. View Source
• [4] ChemBase / Enamine LLC. 5-Benzyl-2-chloro-4,6-dimethylpyrimidine, Product EN300-90145, Purity 95%. View Source